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Compound of Interest

Compound Name: Eniporide

Cat. No.: B1671292 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and maintaining regulatory compliance. This guide provides essential safety and logistical

information for the proper disposal of Eniporide, a potent Na+/H+ exchange inhibitor.

Chemical and Physical Properties of Eniporide
Understanding the properties of Eniporide is the first step in its safe management. The

following table summarizes key data for this compound.

Property Value

Molecular Formula C₁₄H₁₆N₄O₃S[1]

Molecular Weight 320.37 g/mol [1]

CAS Number 176644-21-6[2]

Appearance Crystalline Solid (presumed)

Solubility
Soluble in DMSO, PEG300, Tween80, Saline,

Corn Oil, PBS[3]
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Given that specific disposal instructions for Eniporide are not readily available in provided

safety data sheets[2], general best practices for the disposal of research-grade chemical waste

must be strictly followed. The following step-by-step process ensures safety and compliance.

Step 1: Consult Institutional and Local Guidelines

Before initiating any disposal procedure, the first and most critical step is to consult your

institution's Environmental Health and Safety (EHS) office. Waste disposal regulations are

location-specific and your EHS office will provide definitive guidance based on local, state, and

federal laws.

Step 2: Personal Protective Equipment (PPE)

Always wear appropriate personal protective equipment when handling Eniporide waste. This

includes:

Safety goggles or glasses

Chemical-resistant gloves

A lab coat

Step 3: Waste Segregation and Collection

Do Not Dispose Down the Drain: Eniporide should not be disposed of down the sanitary

sewer.

Solid Waste: Collect solid Eniporide waste, including contaminated items such as gloves,

weighing paper, and pipette tips, in a designated, properly labeled hazardous waste

container.

Liquid Waste: Solutions containing Eniporide should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your EHS office.

Step 4: Labeling of Waste Containers

Properly label all waste containers with the following information:
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The words "Hazardous Waste"

The full chemical name: "Eniporide"

The concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

Step 5: Storage of Chemical Waste

Store the sealed and labeled waste containers in a designated satellite accumulation area

(SAA) within your laboratory. This area should be secure and away from general laboratory

traffic.

Step 6: Arrange for Waste Pickup

Once the waste container is full or ready for disposal, contact your institution's EHS office to

arrange for a scheduled pickup.

Logical Workflow for Eniporide Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Eniporide.
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Start: Eniporide Waste Generated

Consult Institutional EHS for Specific Procedures

Wear Appropriate PPE (Gloves, Goggles, Lab Coat)

Segregate Waste

Solid Waste (e.g., contaminated consumables) Liquid Waste (e.g., solutions containing Eniporide)

Place in Labeled Hazardous Solid Waste Container Place in Labeled Hazardous Liquid Waste Container

Store Sealed Containers in Satellite Accumulation Area

Arrange for EHS Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Eniporide waste.
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By adhering to these procedures and consulting with your local EHS professionals, you can

ensure the safe and compliant disposal of Eniporide, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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